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Introduction

Carbaryl (1-naphthyl methylcarbamate) is a broad-spectrum carbamate insecticide widely used in

agricultural practices worldwide. Due to its acetylcholinesterase inhibition and potential health risks to

non-target organisms including mammals, birds, and fish, monitoring its presence in environmental matrices

is crucial for environmental and public health protection [1] [2]. The determination of carbaryl in different

matrices such as water and soil requires efficient extraction methods to achieve reliable quantification at

trace levels, often necessitating high sensitivity to meet regulatory limits such as the maximum residue limits

(MRLs) established by various authorities [3].

This document provides detailed analytical protocols for extracting carbaryl from soil and water matrices,

incorporating both conventional and novel approaches. The methods have been selected based on their

extraction efficiency, sensitivity, and practical applicability in routine analytical laboratories.

Additionally, we include comprehensive methodological validation parameters and performance

characteristics to assist researchers in selecting the most appropriate method for their specific applications.
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Liquid-Liquid Extraction with Low-Temperature Partitioning (LLE-
LTP)

2.1.1. Principle

This method utilizes liquid-liquid extraction followed by low-temperature partitioning to separate carbaryl

from water samples. The technique significantly reduces organic solvent consumption compared to

traditional LLE while maintaining high extraction efficiency, making it an environmentally friendly

alternative that aligns with Green Analytical Chemistry principles [1].

2.1.2. Materials and Equipment

Water bath sonicator (e.g., Maxi Clean 750, 150 W, 33 kHz)
Centrifuge

HPLC system with UV detector (e.g., Shimadzu LC 20AT)
Chromatographic column: Phenomenex Luna 3 μm, 100 Å C18 (2) (150 mm × 4.6 mm)

Acetonitrile (HPLC grade)
Deionized water

Anhydrous sodium sulfate

2.1.3. Procedure

Transfer 25 mL of water sample into a 50 mL conical centrifuge tube.

Add 4.0 mL of acetonitrile to the sample.
Sonicate the mixture for 20 minutes in an ultrasonic bath.

Add 1.5 g of anhydrous sodium sulfate and shake vigorously for 1 minute.
Centrifuge at 3000 × g for 10 minutes.

Incubate the sample in a freezer at -20 ± 2 °C for 1 hour.
Collect the organic phase (acetonitrile) after filtration through a 0.45 μm membrane filter.

Inject 20 μL into the HPLC system for analysis [1].

2.1.4. HPLC Analysis Conditions

Mobile phase: Deionized water:acetonitrile (65:35, v:v)

Flow rate: 0.8 mL/min
Detection wavelength: 195 nm for aldicarb and carbofuran; 220 nm for carbaryl
Injection volume: 20 μL
Column temperature: 30 °C [1]
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Solid-Phase Extraction Using Disposable Pipette Tips

2.2.1. Principle

This method employs a miniaturized solid-phase extraction device constructed in disposable pipette tips,

offering a cost-effective and environmentally friendly approach for carbaryl extraction from water

samples. The method significantly reduces solvent consumption and waste generation while maintaining

good extraction efficiency [4].

2.2.2. Materials and Equipment

Disposable pipette tips

Sorbent material (specified in the reference but not detailed)
HPLC-UV system

Acetonitrile (HPLC grade)

2.2.3. Procedure

Condition the sorbent in the pipette tip with appropriate solvent.

Load the water sample through the tip.
Wash with appropriate solvent to remove interferences.

Elute carbaryl with 1.4 mL of acetonitrile.
Inject the eluate into the HPLC system for analysis [4].

2.2.4. HPLC Analysis Conditions

Linear range: 0.075-0.5 mg/L
Detection limit: 0.075 mg/L

Quantification limit: 0.10 mg/L [4]

Magnetic Solid-Phase Extraction with COF(TpPa-NH₂)@Fe₃O₄
Nanocomposite

2.3.1. Principle

This novel approach utilizes a magnetic covalent organic framework nanocomposite as an adsorbent for

rapid extraction of carbaryl from water samples. The method takes advantage of π-π stacking and

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 10 Tech Support

https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40706267/
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40706267/
https://pubmed.ncbi.nlm.nih.gov/40706267/
https://www.smolecule.com/products/s522664?utm_src=pdf-body
https://www.smolecule.com/products/s522664?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


hydrophobic interactions between the adsorbent and carbaryl molecules, achieving high extraction

efficiency within a short time [5].

2.3.2. Materials and Equipment

COF(TpPa-NH₂)@Fe₃O₄ nanocomposite

Fluorescence spectrophotometer (e.g., Agilent Cary Eclipse)
Magnetic separation device

Appropriate desorption solvent

2.3.3. Procedure

Add 4 mg of COF(TpPa-NH₂)@Fe₃O₄ nanocomposite to 50 mL water sample.

Stir the mixture for 5 minutes to allow carbaryl adsorption.
Separate the adsorbent using an external magnet.

Remove the supernatant.
Desorb carbaryl using 0.4 mL of appropriate desorption solvent.

Analyze using fluorescence spectroscopy [5].

2.3.4. Analysis Conditions

Linear range: 0.2-120 μg/kg

Detection limit: 0.012 μg/kg
Recovery: 96.0-107.4% [5]

Extraction from Soil Matrices

Soxhlet Extraction Method

3.1.1. Principle

This conventional extraction method uses continuous extraction with organic solvent in a Soxhlet apparatus,

providing efficient extraction of carbaryl from soil matrices. The method is particularly effective for aged

residues and provides high recovery rates [6].

3.1.2. Materials and Equipment

Soxhlet extraction apparatus
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Heating mantle

Acetonitrile (extraction grade)
Acetone (HPLC grade)

Silica gel for clean-up
Rotary evaporator

HPLC-UV system

3.1.3. Procedure

Air-dry and homogenize soil samples.
Transfer 10 g of soil to a cellulose thimble.

Extract with acetonitrile in a Soxhlet apparatus for 16-24 hours.
Concentrate the extract using a rotary evaporator.

Clean up the extract using silica gel cartridge with 50:50 (v/v) acetonitrile-acetone.
Evaporate to near dryness and reconstitute in appropriate solvent for HPLC analysis [6].

3.1.4. Performance Characteristics

Recovery: 88.69-120.50%
Method detection limit: 0.04 ± 0.01 μg/g [6]

Analytical Method Validation and Performance
Comparison

Method Performance Parameters

The table below summarizes the key performance characteristics of different carbaryl extraction methods

from water and soil matrices:

Table 1: Performance Comparison of Carbaryl Extraction Methods

Method Matrix
Linear
Range

LOD LOQ
Recovery
(%)

Reference

LLE-LTP/HPLC-UV Water Not

specified

Not

specified

Not

specified

>90% [1]
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Method Matrix
Linear
Range

LOD LOQ
Recovery
(%)

Reference

SPE Pipette

Tip/HPLC-UV

Water 0.075-0.5

mg/L

0.075

mg/L

0.10 mg/L 103.6-

123.6%

[4]

MSPE/Fluorescence Water 0.2-120

μg/kg

0.012

μg/kg

Not

specified

96.0-

107.4%

[5]

Soxhlet/HPLC-UV Soil Not

specified

0.04 μg/g Not

specified

88.69-

120.50%

[6]

UPLC-MS/MS Vegetables 0.001-5.0

μg/mL

0.0003

μg/mL

0.0009

μg/mL

96.0-

99.5%

[7]

Chromatographic and Detection Methods

Table 2: Analytical Techniques for Carbaryl Determination

Technique Matrix Conditions Sensitivity Reference

HPLC-UV Water Phenomenex Luna C18,

water:acetonitrile (65:35), 220 nm

Not specified [1]

HPLC-UV Soil Not specified MDL: 0.04 ±

0.01 μg/g

[6]

UPLC-MS/MS Vegetables Multiple reaction monitoring LOD: 0.0003

μg/mL

[7]

Fluorescence

Spectroscopy

Food Excitation-emission matrices with

second-order calibration

LOD: 0.012

μg/kg

[5] [3]

Workflow Diagrams
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Troubleshooting and Optimization Guidelines

Common Issues and Solutions

Low Recovery in Water Extraction

Cause: Incomplete partitioning in LLE-LTP

Solution: Optimize sonication time (20 minutes recommended) and ensure proper temperature
control during freezing step (-20 ± 2 °C) [1]

Matrix Interference in Soil Extracts

Cause: Co-extraction of humic substances and other soil components
Solution: Implement silica gel clean-up step using 50:50 (v/v) acetonitrile-acetone [6]

Carryover in MSPE

Cause: Incomplete desorption from COF(TpPa-NH₂)@Fe₃O₄ nanocomposite
Solution: Optimize desorption solvent composition and volume (0.4 mL recommended) [5]

Conclusion

The selection of an appropriate extraction method for carbaryl from environmental matrices depends on

several factors including the required sensitivity, available equipment, and sample throughput requirements.

For water samples, LLE-LTP provides a robust and efficient method with minimal solvent consumption,

while novel approaches such as MSPE with functionalized nanocomposites offer superior sensitivity for

trace analysis. For soil matrices, Soxhlet extraction remains a reliable method despite requiring longer

extraction times. Proper method validation using the parameters discussed is essential to ensure accurate and

reproducible results for environmental monitoring and regulatory compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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